Cas no 117420-80-1 (4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl)-)

• Product Name: 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl)-
• CAS No: 117420-80-1
• MF: C₁₀H₁₀N₂O₂S₃
• MW: 286.393598079681
• CID: 132754
• PubChem ID: 2761277
• Update Time: 2025-05-24

4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl)-
• 4-AMINO-2-METHYLTHIO-5-(PHENYLSULFONYL)THIAZOLE
• 5-(benzenesulfonyl)-2-methylsulfanyl-1,3-thiazol-4-amine
• AC1MC4L1
• ACMC-20e76d
• AG-D-39321
• CTK4B0272
• MolPort-000-159-911
• MFCD02946280
• A803769
• 117420-80-1
• 5-(benzenesulfonyl)-2-(methylthio)-4-thiazolamine
• J-003618
• DTXSID90375673
• 5-(benzenesulfonyl)-2-(methylsulfanyl)-1,3-thiazol-4-amine
• 2-(Methylthio)-5-(phenylsulfonyl)thiazol-4-amine
• 2-methylsulfanyl-5-(phenylsulfonyl)-1,3-thiazol-4-amine

• MDL： MFCD02946280
• Inchi： 1S/C10H10N2O2S3/c1-15-10-12-8(11)9(16-10)17(13,14)7-5-3-2-4-6-7/h2-6H,11H2,1H3
• InChI Key： LCVIYMPXPXZRLD-UHFFFAOYSA-N
• SMILES： S(C1=C(N)N=C(SC)S1)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 285.99000
• Monoisotopic Mass: 285.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.53
• Melting Point: 143-145°C
• Boiling Point: 535.7°C at 760 mmHg
• Flash Point: 277.8°C
• Refractive Index: 1.705
• PSA: 134.97000
• LogP: 3.94200

Additional information on 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl)-

Introduction to 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl) (CAS No. 117420-80-1)

4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl), identified by the Chemical Abstracts Service Number (CAS No.) 117420-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both thiazolamine and phenylsulfonyl functional groups in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl) can be described as a thiazole ring substituted at the 2-position with a methylthio group and at the 5-position with a phenylsulfonyl group. The thiazole core itself is composed of a sulfur atom bonded to two carbon atoms, which are part of a six-membered ring that also includes two nitrogen atoms. This arrangement imparts considerable stability to the molecule while allowing for various chemical modifications. The methylthio group (-SCH₃) at the 2-position introduces a polar, sulfur-rich moiety that can participate in hydrogen bonding and other non-covalent interactions, whereas the phenylsulfonyl group (-SO₂C₆H₅) adds electronic bulk and potential hydrophobic interactions.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, those containing both amine and sulfonyl groups are particularly intriguing because they can serve as pharmacophores in drug design. The combination of these functional groups allows for multiple points of interaction with biological targets, potentially enhancing efficacy and selectivity.

One of the most compelling aspects of 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl) is its potential as a building block for more complex drug candidates. The presence of both an amine group (part of the thiazolamine moiety) and a sulfonyl group provides multiple sites for further chemical modification. For instance, the amine group can be used to form urea or carbamate bonds with carboxylic acid derivatives, while the sulfonyl group can engage in hydrogen bonding or interact with metal ions. These properties make it an attractive scaffold for designing molecules that can modulate biological pathways.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their ability to act as inhibitors of enzymes and receptors involved in various diseases. The phenylsulfonyl group in 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl) shares structural similarities with sulfonamides and may exhibit similar inhibitory activities. Furthermore, the methylthio group could enhance solubility and bioavailability while also contributing to metabolic stability.

The synthesis of 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. A common synthetic route might involve the condensation of a thiol derivative with a nitrile or ester group to form the thiazole ring, followed by functionalization at the 2- and 5-positions using appropriate electrophiles or nucleophiles. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of applications, 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl) has shown promise in preclinical studies as a potential therapeutic agent. Its unique structural features suggest that it could interact with biological targets such as enzymes or receptors involved in disease pathways. For example, it might inhibit kinases or other enzymes implicated in cancer progression or inflammatory responses. Additionally, its ability to form multiple types of interactions with biological molecules makes it a versatile candidate for drug discovery efforts.

The pharmaceutical industry is increasingly focusing on developing small-molecule inhibitors that target specific disease-causing proteins or enzymes. Thiazole derivatives like 4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl) offer several advantages over larger molecules such as peptides or biologics. They are generally more stable under physiological conditions, easier to synthesize on an industrial scale, and can be orally administered if properly formulated.

From a research perspective,4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl) is an intriguing compound that warrants further investigation into its pharmacological properties. Future studies could explore its activity against various disease models using both in vitro assays and animal models. Additionally,CAS No.*117420-80-1* provides a unique identifier that ensures reproducibility across different research groups working on related compounds.

The development of new drugs is often hampered by challenges such as poor solubility,low bioavailability,or unfavorable pharmacokinetic profiles.*However,the structural features present in *4-Thiazolamine,*2-(methylthio)-5-(phenylsulfonyl)* offer opportunities to address these issues through rational drug design.*For instance,*the presence*of both polar (amine,*sulfonamide*)and hydrophobic (aromatic ring)*moieties*can be exploited*to optimize solubility*and membrane permeability.*

In conclusion,4-Thiazolamine,2-(methylthio)-5-(phenylsulfonyl)(CAS No.*117420-80-1*)is*a structurally interesting compound*with potential applications*in pharmaceutical research.*Its unique combination*of functional groups makes it*a valuable scaffold*for designing novel therapeutic agents.*Further exploration*of its biological activities*and synthetic possibilities*could lead*to significant advancements*in drug discovery efforts.*